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Compound of Interest

Compound Name: CP-690550A

Cat. No.: B606784 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical compounds are paramount to ensuring a safe

work environment and regulatory compliance. This guide provides detailed procedural

information for the safe disposal of CP-690550A, commercially known as Tofacitinib, a Janus

kinase (JAK) inhibitor.

Physicochemical and Hazard Profile
A clear understanding of the compound's properties is the first step in safe handling. Below is a

summary of key data for Tofacitinib Citrate.
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Property Value

Synonyms

Tofacitinib Citrate, CP-690,550-10, (3R,4R)-4-

methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-

ylamino)-β-oxo-1-piperidinepropanenitrile, 2-

hydroxy-1,2,3-propanetricarboxylate[1]

CAS Number 540737-29-9[1]

Molecular Formula C₁₆H₂₀N₆O · C₆H₈O₇[2]

Molecular Weight 504.5 g/mol

Appearance Solid[2]

Hazard Statements
Harmful if swallowed.[1] May damage fertility or

the unborn child.[1]

Precautionary Statements

Obtain special instructions before use.[1] Do not

handle until all safety precautions have been

read and understood.[1] Wear protective

gloves/protective clothing/eye protection/face

protection.[1] Do not eat, drink or smoke when

using this product.[1] If swallowed: Call a poison

center/doctor if you feel unwell.[1]

Disposal Procedures
Proper disposal of CP-690550A is critical to prevent environmental contamination and ensure

personnel safety. The following step-by-step procedures should be followed:

Waste Identification and Segregation:

Unused or surplus CP-690550A should be treated as chemical waste.

Contaminated materials, such as personal protective equipment (PPE), labware (e.g.,

vials, pipette tips), and cleaning materials, must also be disposed of as hazardous waste.

Containerization:
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Place all waste materials in a designated, well-labeled, and sealed container suitable for

hazardous chemical waste.[3]

Ensure the container is compatible with the chemical and will not leak.

Licensed Disposal Service:

Engage a licensed and qualified hazardous waste disposal company for the final disposal

of CP-690550A waste.[2]

Provide the disposal company with a complete list of the waste contents.

Regulatory Compliance:

All disposal activities must be conducted in strict accordance with local, state, and federal

environmental regulations.[2][4]

Experimental Workflow for Safe Handling and
Disposal
To ensure safety during the entire lifecycle of CP-690550A in the laboratory, from handling to

disposal, the following experimental workflow is recommended.
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Safe Handling Protocol

Disposal Protocol

Wear Appropriate PPE
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Weighing and Dissolving
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Safe Handling and Disposal Workflow for CP-690550A.
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Mechanism of Action: JAK-STAT Signaling Pathway
CP-690550A functions by inhibiting Janus kinases (JAKs), which are critical components of the

JAK-STAT signaling pathway. This pathway is essential for cytokine signaling that regulates

immune cell function. Understanding this mechanism is crucial for researchers working with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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